Benzenesulfonic acid, o-chloro-phenyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzenesulfonic acid, o-chloro-phenyl ester is an organic compound that is commonly used in scientific research. It is a white crystalline powder that is soluble in water and organic solvents. This compound has been studied extensively for its properties as a chemical reagent and its potential applications in various fields.
Mechanism Of Action
The mechanism of action of benzenesulfonic acid, o-chloro-phenyl ester is not fully understood. However, it is believed to act as a Lewis acid catalyst, which means that it can accept electron pairs from other molecules to facilitate chemical reactions.
Biochemical And Physiological Effects
There is limited information available on the biochemical and physiological effects of benzenesulfonic acid, o-chloro-phenyl ester. However, it is known to be a highly reactive compound that can cause skin irritation and respiratory problems if not handled properly.
Advantages And Limitations For Lab Experiments
One advantage of using benzenesulfonic acid, o-chloro-phenyl ester in lab experiments is its high reactivity, which makes it useful in a wide range of chemical reactions. However, its corrosive nature means that it must be handled with care, and its potential health hazards make it unsuitable for use in certain experiments.
Future Directions
There are several potential future directions for research on benzenesulfonic acid, o-chloro-phenyl ester. One area of interest is its potential as a catalyst in the synthesis of new organic compounds. Another area of research could focus on its potential use in the development of new drugs or other therapeutic agents. Additionally, further studies could be conducted to better understand its mechanism of action and potential health effects.
Synthesis Methods
The synthesis of benzenesulfonic acid, o-chloro-phenyl ester involves the reaction of o-chlorophenol with sulfuric acid to form o-chlorophenol sulfate. This intermediate is then reacted with benzene sulfonic acid to form the final product. The reaction is typically carried out under reflux conditions and requires careful handling due to the corrosive nature of the reagents.
Scientific Research Applications
Benzenesulfonic acid, o-chloro-phenyl ester has a wide range of applications in scientific research. It is commonly used as a reagent in organic synthesis, particularly in the preparation of esters and ethers. It is also used as a catalyst in various reactions, such as the Friedel-Crafts acylation reaction.
properties
CAS RN |
13659-19-3 |
---|---|
Product Name |
Benzenesulfonic acid, o-chloro-phenyl ester |
Molecular Formula |
C12H9ClO3S |
Molecular Weight |
268.72 g/mol |
IUPAC Name |
phenyl 2-chlorobenzenesulfonate |
InChI |
InChI=1S/C12H9ClO3S/c13-11-8-4-5-9-12(11)17(14,15)16-10-6-2-1-3-7-10/h1-9H |
InChI Key |
MIRAITXRURDOHX-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)OS(=O)(=O)C2=CC=CC=C2Cl |
Canonical SMILES |
C1=CC=C(C=C1)OS(=O)(=O)C2=CC=CC=C2Cl |
Other CAS RN |
13659-19-3 |
synonyms |
Benzenesulfonic acid, o-chloro-phenyl ester |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.